N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide

• IUPAC Name: N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide
• InChI: InChI=1S/C16H16N4O/c1-20-10-14(9-17)15(19-20)18-16(21)13-7-6-11-4-2-3-5-12(11)8-13/h2-5,10,13H,6-8H2,1H3,(H,18,19,21)
• InChI Key: CKCHSIRSZSVKFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)NC(=O)C2CCC3=CC=CC=C3C2)C#N
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide, also known as TAK-915, is a small molecule drug that has been developed as a potential treatment for cognitive disorders such as Alzheimer's disease. TAK-915 is a selective antagonist of the G protein-coupled receptor GPR139, which is primarily expressed in the brain.

Mechanism of Action

N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide acts as a selective antagonist of the GPR139 receptor, which is primarily expressed in the brain. The exact function of GPR139 is not well understood, but it has been suggested to play a role in regulating neurotransmitter release and neuronal excitability. By blocking the activity of GPR139, N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide may modulate these processes and improve cognitive function.
Biochemical and Physiological Effects:
N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide has been shown to improve cognitive function in animal models of Alzheimer's disease and other cognitive disorders. The drug has also been shown to increase the release of the neurotransmitter acetylcholine in the brain, which is important for learning and memory processes.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide is its selectivity for the GPR139 receptor, which reduces the risk of off-target effects. However, the drug has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide. One area of interest is investigating the drug's effects on other cognitive disorders, such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to determine the safety and efficacy of N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide in humans, and to optimize dosing and administration schedules for potential clinical use.

Synthesis Methods

The synthesis of N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide involves a multi-step process that begins with the reaction of 4-cyano-1-methylpyrazole with 2-bromo-1,2,3,4-tetrahydronaphthalene to form an intermediate compound. This intermediate is then reacted with 2-aminobenzamide to produce N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide.

Scientific Research Applications

N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide has been the subject of several preclinical studies to investigate its potential therapeutic effects in cognitive disorders. In a study published in the Journal of Pharmacology and Experimental Therapeutics, N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide was shown to improve cognitive function in a mouse model of Alzheimer's disease. Another study published in the Journal of Medicinal Chemistry demonstrated that N-(4-cyano-1-methylpyrazol-3-yl)-1,2,3,4-tetrahydronaphthalene-2-carboxamide improved memory and learning in rats.